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Compound of Interest

Compound Name: Bis(4-octylphenyl)amine

Cat. No.: B7822064 Get Quote

For Researchers, Scientists, and Drug
Development Professionals
This technical guide provides a comprehensive overview of the core physicochemical

properties of Bis(4-octylphenyl)amine. The information is curated for researchers, scientists,

and professionals in drug development, with a focus on delivering precise data and

methodologies.

Compound Identification:

Chemical Name: Bis(4-octylphenyl)amine

Synonyms: 4,4'-Dioctyldiphenylamine, p,p'-Dioctyldiphenylamine, 4-Octyl-N-(4-

octylphenyl)benzenamine[1][2][3]

CAS Number: 101-67-7[1][4][5][6][7]

Molecular Formula: C₂₈H₄₃N[1][4][5][6][7]

Physicochemical Data
The following table summarizes the key physicochemical properties of Bis(4-
octylphenyl)amine.
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Property Value Reference(s)

Molecular Weight 393.65 g/mol [4][8]

Appearance
White powder, beige solid, or

brown flakes.[4][6][7]
[4][6][7][8]

Odor Slight amine odor [6][8][9]

Melting Point 96–97 °C [4][7]

Boiling Point 509.4 °C at 760 mmHg [4][7]

Density 0.939 g/cm³ [4][7]

Flash Point 213 °C to 415 °F (212.8 °C) [7][8]

Solubility Insoluble in water.[2] [2]

Vapor Density 1.01 (Relative to Air) [8]

Refractive Index 1.467 at 18°C [7]

XLogP3 11.6 [8]

Experimental Protocols
While detailed experimental parameters for the determination of all physicochemical properties

are not exhaustively available in the cited literature, this section outlines the general

methodologies for key analytical techniques used in the characterization and quality control of

Bis(4-octylphenyl)amine.

Synthesis via Friedel-Crafts Alkylation

A primary method for synthesizing Bis(4-octylphenyl)amine is the Friedel-Crafts alkylation of

diphenylamine with octanol, catalyzed by a Lewis acid such as aluminum chloride (AlCl₃).[4][8]

Reactants and Catalyst: Diphenylamine and octanol are combined in a molar ratio of

approximately 1:2.2. Aluminum chloride (5–7 wt% of reactants) is used as the catalyst.[4]

Reaction Conditions: The mixture is heated to 170°C for about 5 hours with continuous

stirring.[4]
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Work-up:

Quenching: The reaction mixture is cooled and then quenched with water.[4]

Separation: The organic layer is separated from the aqueous layer.[4]

Purification: The organic layer is washed and then purified by distillation.[4][8]

Quality Control Methodologies

The purity and structural integrity of synthesized Bis(4-octylphenyl)amine are typically

assessed using a combination of chromatographic and spectroscopic techniques.

Chromatography (GC/HPLC): Gas chromatography (GC) or high-performance liquid

chromatography (HPLC) is employed to determine the purity of the compound, which is

generally expected to be greater than 95%.[4]

Principle: These techniques separate components of a mixture based on their differential

partitioning between a stationary phase and a mobile phase. The retention time of the

analyte is characteristic and the peak area is proportional to its concentration.

Melting Point Analysis: The melting point is a crucial indicator of purity. For Bis(4-
octylphenyl)amine, a sharp melting point range of 96–97°C is indicative of high purity.[4]

Principle: This method involves heating a small sample of the solid to determine the

temperature at which it transitions to a liquid. Impurities typically broaden and depress the

melting point range.

Spectroscopic Methods (FT-IR and NMR): Fourier-transform infrared spectroscopy (FT-IR)

and nuclear magnetic resonance (NMR) spectroscopy are used to confirm the molecular

structure of the compound.[4]

FT-IR Principle: This technique measures the absorption of infrared radiation by the

sample, which causes molecular vibrations. The resulting spectrum provides a fingerprint

of the functional groups present in the molecule.
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NMR Principle: NMR spectroscopy probes the magnetic properties of atomic nuclei to

provide detailed information about the structure and chemical environment of atoms within

a molecule.

Visualizations
The following diagrams illustrate the synthesis workflow and a conceptual signaling pathway

related to the antioxidant activity of Bis(4-octylphenyl)amine.
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Caption: A flowchart illustrating the industrial synthesis workflow for Bis(4-octylphenyl)amine.
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Conceptual Antioxidant Pathway
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Caption: A conceptual diagram of the antioxidant mechanism of Bis(4-octylphenyl)amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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